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Compound of Interest

Compound Name: 2-Iodo-5-methylthiophene

Cat. No.: B099134 Get Quote

Essential Safety and Handling Guide for 2-Iodo-5-
methylthiophene
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 2-Iodo-5-methylthiophene. The

content herein outlines operational procedures, personal protective equipment (PPE), and

disposal plans to ensure laboratory safety and proper chemical management.

Hazard Identification and Immediate Precautions
2-Iodo-5-methylthiophene is a combustible liquid that can cause skin, eye, and respiratory

irritation.[1][2] It is harmful if swallowed.[1] Immediate precautions include working in a well-

ventilated area, avoiding contact with skin and eyes, and preventing inhalation of vapors.[3][4]
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Property Value Source

Molecular Formula C5H5IS [5][6]

Molecular Weight 224.06 g/mol [5]

Boiling Point 81-83 °C at 10 mmHg [5]

Density 1.852 g/mL at 25 °C [5]

Flash Point 89 °C (192.2 °F) - closed cup [5]

Storage Temperature 2-8°C [5]

GHS Hazard Statements

Hazard Statement Classification

H227 Combustible liquid

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Source:[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling 2-Iodo-5-methylthiophene to

minimize exposure risk. The following table summarizes the recommended PPE.
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PPE Category Specification Rationale

Eye Protection
Chemical splash goggles and

a face shield.

To protect against splashes

and vapors that can cause

serious eye irritation.[1][2]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

To prevent skin contact, which

can cause irritation.[1][2] Nitrile

gloves offer good resistance to

a range of organic chemicals.

Body Protection
Flame-retardant lab coat worn

over personal clothing.

To protect skin and clothing

from splashes of the

combustible liquid.

Respiratory Protection

Air-purifying respirator with a

combination cartridge for

organic vapors and iodine.

To prevent respiratory tract

irritation from vapors.[1][2]

Operational and Disposal Plans
Adherence to a strict operational workflow and proper disposal procedures are crucial for safety

and environmental protection.

Safe Handling and Operational Workflow
All operations involving 2-Iodo-5-methylthiophene should be conducted in a well-ventilated

laboratory, preferably within a certified chemical fume hood.

Workflow Diagram
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Safe Handling Workflow for 2-Iodo-5-methylthiophene
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Caption: A generalized workflow for handling 2-Iodo-5-methylthiophene.
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Waste containing 2-Iodo-5-methylthiophene is classified as halogenated organic waste.

Segregation: Do not mix halogenated waste with non-halogenated organic waste.

Labeling: All waste containers must be clearly labeled as "Halogenated Organic Waste" and

list all chemical constituents.

Storage: Store waste in sealed, properly labeled containers in a designated, well-ventilated

waste collection area.

Disposal: Dispose of the waste through your institution's hazardous waste management

program.

Experimental Protocols: Suzuki-Miyaura Cross-
Coupling
The Suzuki-Miyaura cross-coupling reaction is a common application for aryl halides like 2-
Iodo-5-methylthiophene, used to form carbon-carbon bonds.[7][8]

Detailed Methodology

This protocol describes a typical Suzuki-Miyaura coupling reaction.

Reaction Setup: In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen),

combine 2-Iodo-5-methylthiophene (1.0 equivalent), the desired arylboronic acid (1.2

equivalents), a palladium catalyst such as Tetrakis(triphenylphosphine)palladium(0) (0.05

equivalents), and a base like potassium carbonate (2.0 equivalents).

Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent

(e.g., 1,4-dioxane or toluene) and an aqueous solution.

Reaction Execution: Heat the reaction mixture to the desired temperature (e.g., 90°C) and

stir for the required time, monitoring the reaction progress by a suitable technique like TLC or

GC-MS.[8]

Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with an

organic solvent (e.g., ethyl acetate) and wash with water and then brine.
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Purification: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate),

filter, and concentrate under reduced pressure. Purify the crude product by a suitable

method, such as column chromatography.

Experimental Workflow Diagram

Suzuki-Miyaura Coupling Workflow
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Caption: A step-by-step workflow for a Suzuki-Miyaura cross-coupling reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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